Cas no 1867-38-5 (2-[(4-chlorophenyl)methylidene]propanedinitrile)

• Product name: 2-[(4-chlorophenyl)methylidene]propanedinitrile
• CAS No: 1867-38-5
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• MDL: MFCD00126183
• CID: 156983
• PubChem ID: 15847

2-[(4-chlorophenyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(4-chlorophenyl)methylene]-
• 2-[(4-chlorophenyl)methylidene]propanedinitrile
• 4-CHLOROBENZYLIDENEMALONONITRILE
• 4-Chlorobenzalmalononitrile
• F 2371
• p-Chlorobenzylidenemalononitrile
• 2-(4-Chlorobenzylidene)propanedinitrile
• Propanedinitrile, ((4-chlorophenyl)methylene)-
• 3-09-00-04382 (Beilstein Handbook Reference)
• AKOS001012307
• MALONONITRILE, (p-CHLOROBENZYLIDENE)-
• DTXSID6075148
• 7L-721
• CS-0316389
• SCHEMBL987696
• InChI=1/C10H5ClN2/c11-10-3-1-8(2-4-10)5-9(6-12)7-13/h1-5
• NSC-492
• NSC637330
• 2-(4-Chlorobenzylidene)malononitrile
• BRN 1909858
• 4-Chlor-benzal-malonitril
• F0192-0851
• 1867-38-5
• MFCD00126183
• p-chloro benzylidene malononitrile
• (4-chlorobenzylidene)malononitrile
• FT-0723819
• Malonodinitrile, 4-chlorobenzylidene
• 4-Chlor-benzal-malonitril [German]
• Z44300009
• PROPANEDINITRILE, 2-((4-CHLOROPHENYL)METHYLENE)-
• NSC 492
• NSC-637330
• NS00121399
• Benzene, 1-chloro-4-(2,2-dicyanoethenyl)
• 2-((4-CHLOROPHENYL)METHYLENE)PROPANEDINITRILE
• CHEMBL4580653
• NSC492
• D84601
• alpha-cyano-4 chlorocinnamonitrile
• (p-Chlorobenzylidene)malononitrile
• UNII-DNV4NFK9SM
• Propanedinitrile, [(4-chlorophenyl)methylene]-
• 2-[(4-chlorophenyl)methylene]propanedinitrile
• DNV4NFK9SM
• DB-025695
• (4-chlorobenzylidene)propanedinitrile
• STL139248

• MDL： MFCD00126183
• Inchi： InChI=1S/C10H5ClN2/c11-10-3-1-8(2-4-10)5-9(6-12)7-13/h1-5H
• InChI Key： FQSXBLOWLYPURG-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Cl)C=C(C#N)C#N

Computed Properties

• Exact Mass: 188.01400
• Monoisotopic Mass: 188.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58000
• LogP: 2.77056

2-[(4-chlorophenyl)methylidene]propanedinitrile Security Information

2-[(4-chlorophenyl)methylidene]propanedinitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-[(4-chlorophenyl)methylidene]propanedinitrile

2-[(4-Chlorophenyl)methylidene]Propanedinitrile: A Comprehensive Overview

The compound 2-[(4-chlorophenyl)methylidene]propanedinitrile, also identified by the CAS number 1867-38-5, is a significant chemical entity with diverse applications in various fields. This compound, often abbreviated as 4-chloroacetophenone dinitrile, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the versatility of 2-[(4-chlorophenyl)methylidene]propanedinitrile in organic synthesis. Its structure, featuring a chlorophenyl group and two nitrile functionalities, makes it an ideal precursor for the construction of complex molecules. Researchers have explored its role in the synthesis of bioactive compounds, including potential drug candidates for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-[(4-chlorophenyl)methylidene]propanedinitrile involves a multi-step process that typically begins with the chlorination of acetophenone derivatives. This is followed by dimerization or trimerization reactions under specific conditions to introduce the nitrile groups. The optimization of these reaction conditions has been a focal point of recent research, with studies aiming to enhance yield and selectivity.

In terms of physical properties, 2-[(4-chlorophenyl)methylidene]propanedinitrile exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications.

The application of 2-[(4-chlorophenyl)methylidene]propanedinitrile extends beyond organic synthesis. It has been investigated for its potential as a building block in polymer chemistry, where its nitrile groups can be functionalized to create materials with tailored properties. Recent advancements in this area have demonstrated its utility in developing high-performance polymers for electronic applications.

In the pharmaceutical industry, the compound has shown promise as an intermediate in the synthesis of biologically active molecules. For instance, researchers have utilized it to develop analogs with anti-inflammatory and antioxidant properties. These findings underscore its potential role in drug discovery pipelines.

The environmental impact and safety profile of 2-[(4-chlorophenyl)methylidene]propanedinitrile are also areas of interest. Studies have been conducted to assess its biodegradability and toxicity, particularly in aquatic systems. Results indicate that while it is moderately biodegradable, further research is needed to fully understand its environmental fate.

In conclusion, 2-[(4-chlorophenyl)methylidene]propanedinitrile, CAS number 1867-38-5, stands out as a versatile chemical entity with significant potential across multiple industries. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science.